Cas no 110082-20-7 (4-Diamantylacetic acid)

• Product Name: 4-Diamantylacetic acid
• CAS No: 110082-20-7
• MF: C₁₆H₂₂O₂
• MW: 246.344685077667
• CID: 2886195
• Update Time: 2023-08-09

4-Diamantylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Diamantylacetic acid

• Inchi： 1S/C16H22O2/c17-15(18)7-16-4-12-9-1-8-2-10(12)14(6-16)11(3-8)13(9)5-16/h8-14H,1-7H2,(H,17,18)
• InChI Key： WYFOJGGGTFMVEM-UHFFFAOYSA-N
• SMILES： OC(CC12CC3C4CC5CC3C(C1)C(C5)C4C2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 361
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3